molecular formula C13H18Br2O B8321227 1-Bromo-4-[(7-bromoheptyl)oxy] benzene

1-Bromo-4-[(7-bromoheptyl)oxy] benzene

Cat. No.: B8321227
M. Wt: 350.09 g/mol
InChI Key: TVQLSDINKDVXBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-4-[(7-bromoheptyl)oxy]benzene (C₁₃H₁₈Br₂O) is a brominated aromatic compound featuring a benzene ring substituted with a bromine atom at the 1-position and a 7-bromoheptyloxy chain at the 4-position. The presence of two bromine atoms—one on the aromatic ring and another at the terminal position of the heptyl chain—imparts distinct reactivity and functional versatility. This compound is primarily utilized as an intermediate in organic synthesis, particularly in cross-coupling reactions and alkylation processes. Its bifunctional nature allows for sequential modifications, making it valuable in pharmaceuticals, agrochemicals, and materials science .

Properties

Molecular Formula

C13H18Br2O

Molecular Weight

350.09 g/mol

IUPAC Name

1-bromo-4-(7-bromoheptoxy)benzene

InChI

InChI=1S/C13H18Br2O/c14-10-4-2-1-3-5-11-16-13-8-6-12(15)7-9-13/h6-9H,1-5,10-11H2

InChI Key

TVQLSDINKDVXBP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCCCCCCCBr)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

a) 1-Bromo-4-(heptyloxy)benzene (C₁₃H₁₉BrO)
  • Key Difference : Lacks the terminal bromine on the heptyl chain.
  • Impact: Reduced reactivity for nucleophilic substitution at the alkyl chain. Primarily used as a mono-functional reagent in etherification or as a surfactant precursor.
  • Safety : Lower environmental persistence compared to the dibrominated analog .
b) 1-Bromo-4-(trifluoromethoxy)benzene (C₇H₄BrF₃O)
  • Key Difference : Replaces the heptyloxy chain with a trifluoromethoxy (-OCF₃) group.
  • Impact : The electron-withdrawing -OCF₃ group reduces electrophilic aromatic substitution reactivity but enhances thermal and oxidative stability. Widely used in pharmaceutical intermediates .
  • Market Trends : Growing demand due to applications in fluorinated drug candidates (e.g., antiviral agents) .
c) 1-Bromo-4-((2-ethylhexyl)oxy)benzene (C₁₄H₂₁BrO)
  • Key Difference : Branched 2-ethylhexyloxy chain vs. linear 7-bromoheptyloxy.
  • Impact: Increased steric hindrance reduces crystallization tendency, enhancing solubility in nonpolar solvents. Used in polymer additives and plasticizers .
d) 1-[4-[(7-Bromoheptyl)oxy]-2-hydroxy-5-(2-propenyl)phenyl]ethanone
  • Key Difference : Additional 2-hydroxy and propenyl substituents on the benzene ring.
  • Impact : Enables conjugation reactions (e.g., Diels-Alder) for natural product synthesis. The hydroxyl group introduces hydrogen-bonding capability, relevant in supramolecular chemistry .

Physical and Chemical Properties

Compound Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Key Applications
1-Bromo-4-[(7-bromoheptyl)oxy]benzene C₁₃H₁₈Br₂O ~340 300–310 (est.) Bifunctional alkylation, polymers
1-Bromo-4-(trifluoromethoxy)benzene C₇H₄BrF₃O 241.01 185–190 Pharmaceuticals, agrochemicals
1-Bromo-4-(heptyloxy)benzene C₁₃H₁₉BrO 271.20 280–290 Surfactants, ether synthesis
1-Bromo-4-((2-ethylhexyl)oxy)benzene C₁₄H₂₁BrO 285.22 270–280 Plasticizers, lubricants

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.